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Compound of Interest

2-Propanone, (2,4-
Compound Name:
dinitrophenyl)hydrazone

Cat. No.: B143261

This guide provides a comprehensive analysis of the spectroscopic data for acetone 2,4-
dinitrophenylhydrazone, a critical derivative for the identification and characterization of
acetone. Intended for researchers, scientists, and professionals in drug development, this
document delves into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data, offering not just the spectral information but also the rationale
behind the experimental methodologies and data interpretation.

Introduction: The Significance of 2,4-
Dinitrophenylhydrazones

The reaction of carbonyl compounds with 2,4-dinitrophenylhydrazine (2,4-DNPH) to form
brightly colored crystalline derivatives, known as 2,4-dinitrophenylhydrazones, is a cornerstone
of classical organic analysis.[1] This reaction provides a simple yet effective method for the
qualitative identification of aldehydes and ketones. The distinct melting points and
characteristic spectroscopic signatures of these derivatives serve as a reliable fingerprint for
the parent carbonyl compound. In modern analytical workflows, the spectroscopic
characterization of these derivatives remains highly relevant, particularly in complex matrices
where unambiguous identification is paramount.
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This guide will focus on the spectroscopic profile of acetone 2,4-dinitrophenylhydrazone,
providing a detailed examination of its NMR, IR, and MS data to facilitate its unequivocal
identification.

Molecular Structure

The foundational step in interpreting spectroscopic data is a thorough understanding of the
molecule's structure. Acetone 2,4-dinitrophenylhydrazone is formed through the condensation
reaction between acetone and 2,4-dinitrophenylhydrazine.
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Figure 1. Molecular Structure of Acetone 2,4-Dinitrophenylhydrazone
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Figure 2. Proposed EI Fragmentation of Acetone 2,4-Dinitrophenylhydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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